Cas no 1538093-52-5 (4-(piperidine-4-carbonyl)pyridine)

• Product Name: 4-(piperidine-4-carbonyl)pyridine
• CAS No: 1538093-52-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD29034478
• CID: 5151471
• PubChem ID: 57084077
• Update Time: 2025-06-30

4-(piperidine-4-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, 4-piperidinyl-4-pyridinyl-
• 4-(piperidine-4-carbonyl)pyridine

• MDL： MFCD29034478
• Inchi： 1S/C11H14N2O/c14-11(9-1-5-12-6-2-9)10-3-7-13-8-4-10/h1-2,5-6,10,13H,3-4,7-8H2
• InChI Key： MRDVXJDEJHXVRM-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(C1C=CN=CC=1)=O

Additional information on 4-(piperidine-4-carbonyl)pyridine

4-(Piperidine-4-carbonyl)pyridine: A Novel Scaffold in Medicinal Chemistry and Pharmaceutical Research

4-(Piperidine-4-carbonyl)pyridine, with the chemical identifier CAS No. 1538093-52-5, represents a unique molecular scaffold that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are well-established as versatile platforms for drug discovery due to their ability to interact with a wide range of biological targets. The structural features of 4-(piperidine-4-carbonyl)pyridine—specifically the conjugation of a piperidine ring with a pyridine ring—create a multifunctional framework that can modulate various pharmacological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced the understanding of this compound’s potential applications.

The molecular architecture of 4-(piperidine-4-carbonyl)pyridine is characterized by its pyridine ring fused to a piperidine ring through an amide linkage. This structural design allows for the incorporation of diverse functional groups, enabling the compound to exhibit multiple modes of action. The pyridine ring, a heterocyclic aromatic system, is known for its ability to engage in hydrogen bonding and π-π stacking interactions with biological targets, while the piperidine ring contributes to the compound’s lipophilicity and conformational flexibility. These properties make 4-(piperidine-4-carbylnyl)pyridine a promising candidate for the development of therapeutics targeting neurological disorders, metabolic syndromes, and inflammatory conditions.

Recent studies have highlighted the potential of 4-(piperidine-4-carbonyl)pyridine as a lead compound in the design of selective modulators for G protein-coupled receptors (GPCRs). GPCRs are one of the most important families of membrane receptors involved in signal transduction, and their dysregulation is implicated in numerous diseases. Computational docking simulations have demonstrated that the compound can bind to specific GPCR subtypes with high affinity, suggesting its utility in the development of drugs for conditions such as hypertension and cardiovascular diseases. These findings are supported by in vitro experiments that show the compound’s ability to modulate intracellular signaling pathways associated with receptor activation.

In addition to its potential as a GPCR modulator, 4-(piperidine-4-carbonyl)pyridine has shown promise in the context of anti-inflammatory research. Chronic inflammation is a hallmark of several chronic diseases, including autoimmune disorders and neurodegenerative conditions. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is mediated through its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses. The study also emphasized the compound’s low cytotoxicity, which is crucial for the development of safe therapeutic agents.

The synthesis of 4-(piperidine-4-carbonyl)pyridine has been optimized through advances in asymmetric catalysis and green chemistry methodologies. Traditional synthetic routes often involve multiple steps with low yields and the use of hazardous reagents, but recent developments have enabled more efficient and environmentally friendly protocols. For instance, a 2023 paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that utilizes microwave-assisted conditions to achieve high yields and minimal waste. This approach not only reduces the environmental impact of the synthesis but also enhances the scalability of the process, which is essential for industrial applications.

Another area of interest is the application of 4-(piperidine-4-carbonyl)pyridine in the development of small molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical in many cellular processes, and their disruption is a promising strategy for targeting diseases such as cancer and infectious diseases. A 2024 study in ACS Chemical Biology demonstrated that the compound can act as a competitive inhibitor of a specific PPI involved in the progression of certain cancers. The study utilized high-throughput screening techniques to identify the compound’s binding affinity and confirmed its efficacy in inhibiting tumor growth in in vivo models. These results underscore the compound’s potential as a scaffold for the design of novel PPI inhibitors.

Furthermore, the pharmacokinetic properties of 4-(piperidine-4-carbonyl)pyridine have been evaluated in preclinical studies to assess its suitability for drug development. Parameters such as oral bioavailability, metabolic stability, and tissue distribution are critical for the success of a therapeutic agent. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability and a favorable metabolic profile, with minimal hepatic metabolism. These characteristics suggest that the compound may have a good therapeutic index, reducing the risk of adverse effects in patients.

Despite its promising properties, the development of 4-(piperidine-4-carbonyl)pyridine as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance potency, selectivity, and safety. For example, the introduction of substituents on the pyridine or piperidine rings is being explored to improve binding affinity and reduce off-target effects. Additionally, the use of advanced computational tools, such as machine learning and molecular dynamics simulations, is helping researchers predict the compound’s behavior in biological systems and identify potential drug-drug interactions.

In conclusion, 4-(piperidine-4-carbonyl)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional properties make it a versatile scaffold for the development of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions of our time.